![molecular formula C24H29FN4O3S B2427168 Ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-(3-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate CAS No. 476439-71-1](/img/structure/B2427168.png)
Ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-(3-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate
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Description
Ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-(3-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate is a useful research compound. Its molecular formula is C24H29FN4O3S and its molecular weight is 472.58. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Electronic Properties
A study conducted detailed structural analysis of adamantane derivatives, including compounds similar to Ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-(3-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate, to understand the effect of fluorine substitution on adamantane derivatives. The fluorine substitution was found to alter crystal packing significantly, reducing intermolecular H⋯H contacts, which were compensated by F⋯H and F⋯F contacts. Quantum Theory of Atoms in Molecules (QTAIM) analysis was used to estimate the strengths of various intermolecular contacts, suggesting H⋯H bonding plays a crucial role in stabilizing crystal structures. Moreover, the study indicated potential inhibitory activity against 11-β-hydroxysteroid dehydrogenase 1 (11-β-HSD1) through in silico docking analysis (Al-Wahaibi et al., 2018).
Quantum Chemical Analysis
Another research focused on the spectral and quantum chemical analysis of an adamantane-based compound, revealing insights into its vibrational IR and Raman spectra, as well as electronic absorption spectrum. The study established that the compound exhibits features of intramolecular charge transfer, which could be significant for understanding its chemical behavior and potential applications in various fields (Al-Ghulikah et al., 2019).
Noncovalent Interactions in Adamantane Derivatives
Further research on adamantane-1,3,4-thiadiazole hybrids highlighted the importance of intra- and intermolecular interactions, characterized by QTAIM approach. These interactions were crucial for the stabilization of crystal structures, with the N–H⋯N hydrogen bond being among the stronger noncovalent interactions observed. This study provides valuable insights into the molecular structure and potential reactivity of adamantane derivatives (El-Emam et al., 2020).
Properties
IUPAC Name |
ethyl 2-[[5-[(adamantane-1-carbonylamino)methyl]-4-(3-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetate |
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InChI |
InChI=1S/C24H29FN4O3S/c1-2-32-21(30)14-33-23-28-27-20(29(23)19-5-3-4-18(25)9-19)13-26-22(31)24-10-15-6-16(11-24)8-17(7-15)12-24/h3-5,9,15-17H,2,6-8,10-14H2,1H3,(H,26,31) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJEJXSARILLZNX-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NN=C(N1C2=CC(=CC=C2)F)CNC(=O)C34CC5CC(C3)CC(C5)C4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29FN4O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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